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Compound of Interest

Compound Name: Nonanamide

Cat. No.: B072023

This technical guide provides an in-depth overview of Nonanamide (CAS No. 1120-07-6), a
straight-chain saturated fatty amide. The document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical and physical
properties, synthesis, applications, and biological significance.

Core Properties of Nonanamide

Nonanamide, also known as pelargonamide, is a waxy solid at room temperature. Its
fundamental identifiers and physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Molecular Properties of Nonanamide

Identifier Value

CAS Number 1120-07-6

Molecular Formula CoH19NO

Molecular Weight 157.25 g/mol

IUPAC Name nonanamide

Synonyms Pelargonamide, Nonamide, Nonan-1-amide

Table 2: Physicochemical Properties of Nonanamide
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Property Value

Melting Point 99.5°C

Boiling Point 281.94 °C (estimate)

Density 0.8394 g/cm?3

Solubility Slightly soluble in chloroform. Insoluble in water.
Flash Point 129.2 °C

Vapor Pressure 0.00213 mmHg at 25°C

Refractive Index 1.4248 (estimate)

Synthesis of Nonanamide

Nonanamide can be synthesized through various methods. A common laboratory-scale
preparation involves the reaction of nonanoyl chloride with ammonia. This is a standard
amidation reaction where the acyl chloride is converted to the primary amide.

Experimental Protocol: Synthesis of Nonanamide from
Nonanoyl Chloride

This protocol details the synthesis of nonanamide via the reaction of nonanoyl chloride with an
agueous solution of ammonia.

Materials:

Nonanoyl chloride

Aqueous ammonia (28-30%)

Dichloromethane (CH2Clz2)

Distilled water

Anhydrous magnesium sulfate (MgSQOa)
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e Round-bottom flask
 Stirring apparatus

e Dropping funnel

* Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
dissolve nonanoyl chloride (1 equivalent) in dichloromethane (100 mL).

e Cool the flask in an ice bath to 0-5 °C.

e Slowly add an excess of concentrated aqueous ammonia (3 equivalents) to the stirred
solution via the dropping funnel. Maintain the temperature below 10 °C during the addition.

 After the addition is complete, allow the mixture to warm to room temperature and stir for an
additional 1-2 hours.

o Transfer the reaction mixture to a separatory funnel.
e Wash the organic layer sequentially with distilled water (2 x 50 mL) and brine (1 x 50 mL).
e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.

e The resulting crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to yield pure nonanamide.

Synthesis Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of nonanamide from nonanoyl
chloride.

Starting Materials
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Synthesis workflow for nonanamide.

Applications

Nonanamide has a variety of applications across different industries:

o Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals, most
notably nonivamide (pelargonic acid vanillylamide or PAVA), a synthetic capsaicinoid.

o Flavoring Agent: In the food industry, nonanamide is used as a flavoring agent.
o Agriculture: It has applications as an insecticide and herbicide.

o Pharmaceutical Research: Nonanamide is investigated for its potential as a topical
analgesic.

Biological Activity and Signaling Pathways

While nonanamide itself is studied for its potential analgesic properties, its derivative,
nonivamide, is a well-characterized agonist of the Transient Receptor Potential Vanilloid 1
(TRPV1) receptor. The TRPV1 receptor is a non-selective cation channel that is involved in the
detection and transduction of nociceptive stimuli, including heat and capsaicin.

The mechanism of action for nonivamide provides a valuable model for understanding the
potential biological activity of related fatty acid amides. Activation of the TRPV1 receptor by an
agonist like noniv

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Nonanamide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072023#nonanamide-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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